Cas no 1402149-13-6 (tert-butyl 6-methyl-1-oxa-7-azaspiro3.5nonane-7-carboxylate)

• Product Name: tert-butyl 6-methyl-1-oxa-7-azaspiro3.5nonane-7-carboxylate
• CAS No: 1402149-13-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5055056
• PubChem ID: 71304734
• Update Time: 2025-06-12

tert-butyl 6-methyl-1-oxa-7-azaspiro3.5nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-methyl-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate
• 1402149-13-6
• WLZ2926
• AKOS032960667
• tert-butyl 6-methyl-1-oxa-7-azaspiro3.5nonane-7-carboxylate

• Inchi： 1S/C13H23NO3/c1-10-9-13(6-8-16-13)5-7-14(10)11(15)17-12(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： QDFDCAKJGQHDNY-UHFFFAOYSA-N
• SMILES： O1CCC21CCN(C(=O)OC(C)(C)C)C(C)C2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8

tert-butyl 6-methyl-1-oxa-7-azaspiro3.5nonane-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 6-methyl-1-oxa-7-azaspiro3.5nonane-7-carboxylate

tert-butyl 6-methyl-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate (CAS No. 1402149-13-6): A Comprehensive Overview

The compound tert-butyl 6-methyl-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate (CAS No. 1402149-13-6) is a specialized spirocyclic structure that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique molecular framework, combining a spiro[3.5]nonane core with tert-butyl carboxylate and methyl-oxa functionalities, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in medicinal chemistry, particularly for designing central nervous system (CNS) therapeutics due to its ability to cross the blood-brain barrier.

In recent years, the demand for spirocyclic compounds like tert-butyl 6-methyl-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate has surged, driven by their 3D structural diversity and improved binding affinity compared to flat aromatic systems. This aligns with the pharmaceutical industry's shift toward fragment-based drug design and proteolysis-targeting chimeras (PROTACs), where rigid scaffolds are critical. The compound's CAS No. 1402149-13-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening libraries.

Synthetic routes to tert-butyl 6-methyl-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate often involve ring-closing metathesis or cycloaddition reactions, with emphasis on stereoselective synthesis. Its tert-butyl ester group serves as a protecting group for carboxylic acids, a strategy widely used in peptide synthesis and bioconjugation. Recent publications highlight its utility in constructing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology.

From an SEO perspective, users frequently search for "spirocyclic building blocks," "tert-butyl carboxylate applications," and "CAS 1402149-13-6 supplier," indicating commercial and academic interest. Environmental considerations are also rising, with queries about green chemistry approaches to synthesize such compounds. Notably, the azaspiro[3.5]nonane motif is linked to bioisosteres of piperidine, a key scaffold in FDA-approved drugs.

In material science, derivatives of tert-butyl 6-methyl-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate are explored for organic electronics due to their conformational rigidity and solubility in nonpolar solvents. This aligns with trends in flexible OLEDs and printed electronics, where thermal stability is paramount. Patent analyses reveal its use in photoresist materials for semiconductor fabrication, addressing the chip industry's need for high-resolution patterning.

Quality control of CAS No. 1402149-13-6 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Suppliers emphasize cGMP compliance for pharmaceutical-grade material, responding to regulatory demands. The compound's logP and pKa values are critical data points for ADME studies, often queried in QSAR modeling forums.

Future directions include leveraging machine learning to optimize synthetic pathways and exploring catalytic asymmetric synthesis for enantiopure variants. As AI-driven drug discovery accelerates, tert-butyl 6-methyl-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate may play a pivotal role in generating lead compounds for undruggable targets like KRAS oncoproteins.